Cas no 860610-60-2 (3-Amino-4-imino-6,7-dimethoxy-3,4-dihydro-2(1H)-quinazolinethione)

3-Amino-4-imino-6,7-dimethoxy-3,4-dihydro-2(1H)-quinazolinethione is a heterocyclic compound featuring a quinazoline core with sulfur and amino/imino functional groups. This structure imparts reactivity useful in pharmaceutical and agrochemical synthesis, particularly as a versatile intermediate for constructing biologically active molecules. The dimethoxy substitution enhances solubility and modulates electronic properties, while the thione group offers potential for further derivatization. Its stable dihydroquinazoline scaffold is advantageous in medicinal chemistry for designing enzyme inhibitors or receptor modulators. The compound’s balanced lipophilicity and functional group diversity make it valuable for research in drug discovery and organic synthesis. Proper handling under inert conditions is recommended due to potential sensitivity.

3-Amino-4-imino-6,7-dimethoxy-3,4-dihydro-2(1H)-quinazolinethione structure

860610-60-2 structure

Product Name:3-Amino-4-imino-6,7-dimethoxy-3,4-dihydro-2(1H)-quinazolinethione

CAS No:860610-60-2

MF:C₁₀H₁₂N₄O₂S

MW:252.292880058289

CID:4661126

PubChem ID:1482889

Update Time:2025-10-22

3-Amino-4-imino-6,7-dimethoxy-3,4-dihydro-2(1H)-quinazolinethione Chemical and Physical Properties

Names and Identifiers

- 3-Amino-4-imino-6,7-dimethoxy-3,4-dihydro-2(1H)-quinazolinethione
- Inchi： 1S/C10H12N4O2S/c1-15-7-3-5-6(4-8(7)16-2)13-10(17)14(12)9(5)11/h3-4H,11-12H2,1-2H3
- InChI Key： YDJRTSRCNLQTDG-UHFFFAOYSA-N
- SMILES： S=C1N=C2C=C(C(=CC2=C(N)N1N)OC)OC

Computed Properties

Exact Mass: 252.06809681g/mol
Monoisotopic Mass: 252.06809681g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 504
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.4
Topological Polar Surface Area: 118Å²

3-Amino-4-imino-6,7-dimethoxy-3,4-dihydro-2(1H)-quinazolinethione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A172945-0.5mg	3-Amino-4-imino-6,7-dimethoxy-3,4-dihydro-2(1H)-quinazolinethione	860610-60-2		0.5mg	$ 50.00	2022-06-08
TRC	A172945-1mg	3-Amino-4-imino-6,7-dimethoxy-3,4-dihydro-2(1H)-quinazolinethione	860610-60-2		1mg	$ 80.00	2022-06-08
TRC	A172945-2.5mg	3-Amino-4-imino-6,7-dimethoxy-3,4-dihydro-2(1H)-quinazolinethione	860610-60-2		2.5mg	$ 155.00	2022-06-08
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00875799-1g	3-Amino-4-imino-6,7-dimethoxy-1,2,3,4-tetrahydroquinazoline-2-thione	860610-60-2	90%	1g	￥4193.0	2024-04-18
A2B Chem LLC	AI69751-1mg	3-amino-4-imino-6,7-dimethoxy-1,2,3,4-tetrahydroquinazoline-2-thione	860610-60-2	>90%	1mg	$201.00	2024-04-19
A2B Chem LLC	AI69751-5mg	3-amino-4-imino-6,7-dimethoxy-1,2,3,4-tetrahydroquinazoline-2-thione	860610-60-2	>90%	5mg	$214.00	2024-04-19
A2B Chem LLC	AI69751-10mg	3-amino-4-imino-6,7-dimethoxy-1,2,3,4-tetrahydroquinazoline-2-thione	860610-60-2	>90%	10mg	$240.00	2024-04-19
A2B Chem LLC	AI69751-500mg	3-amino-4-imino-6,7-dimethoxy-1,2,3,4-tetrahydroquinazoline-2-thione	860610-60-2	>90%	500mg	$720.00	2024-04-19
A2B Chem LLC	AI69751-1g	3-amino-4-imino-6,7-dimethoxy-1,2,3,4-tetrahydroquinazoline-2-thione	860610-60-2	>90%	1g	$1295.00	2024-04-19
A2B Chem LLC	AI69751-5g	3-amino-4-imino-6,7-dimethoxy-1,2,3,4-tetrahydroquinazoline-2-thione	860610-60-2	>90%	5g	$4744.00	2024-04-19

3-Amino-4-imino-6,7-dimethoxy-3,4-dihydro-2(1H)-quinazolinethione Related Literature

1. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
2. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
3. An intramolecular tryptophan-condensation approach for peptide stapling†

Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
4. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
5. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187

Related Categories

Additional information on 3-Amino-4-imino-6,7-dimethoxy-3,4-dihydro-2(1H)-quinazolinethione

Recent Advances in the Study of 3-Amino-4-imino-6,7-dimethoxy-3,4-dihydro-2(1H)-quinazolinethione (CAS: 860610-60-2)

The compound 3-Amino-4-imino-6,7-dimethoxy-3,4-dihydro-2(1H)-quinazolinethione (CAS: 860610-60-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential applications in drug development.

Recent studies have highlighted the compound's role as a versatile scaffold for the development of novel pharmacophores. Its quinazoline core, coupled with the imino and thione functional groups, offers multiple sites for chemical modification, enabling the creation of derivatives with diverse biological activities. Researchers have explored its potential as an inhibitor of key enzymes involved in various disease pathways, including cancer and infectious diseases.

One of the most notable advancements in the study of this compound is its application in the design of kinase inhibitors. Kinases play a critical role in cell signaling and are often dysregulated in cancer. Preliminary in vitro studies have demonstrated that derivatives of 3-Amino-4-imino-6,7-dimethoxy-3,4-dihydro-2(1H)-quinazolinethione exhibit promising inhibitory activity against several oncogenic kinases, suggesting its potential as a lead compound for anticancer drug development.

In addition to its anticancer properties, recent research has also investigated the compound's antimicrobial activity. Studies have shown that certain derivatives exhibit potent activity against a range of bacterial and fungal pathogens, including multidrug-resistant strains. This finding is particularly significant given the growing global threat of antimicrobial resistance and the urgent need for new therapeutic agents.

The synthesis of 3-Amino-4-imino-6,7-dimethoxy-3,4-dihydro-2(1H)-quinazolinethione and its derivatives has also seen notable progress. Recent publications have described optimized synthetic routes that improve yield and purity, making the compound more accessible for further research and development. These advancements are expected to facilitate the exploration of its full therapeutic potential.

In conclusion, the compound 3-Amino-4-imino-6,7-dimethoxy-3,4-dihydro-2(1H)-quinazolinethione (CAS: 860610-60-2) represents a promising candidate for drug discovery, with demonstrated activities in both anticancer and antimicrobial applications. Continued research into its mechanism of action and further optimization of its derivatives will be crucial for translating these findings into clinical applications. This brief underscores the importance of ongoing investigation into this compound and its potential to address unmet medical needs.